Cas no 1334472-18-2 (2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol)

• Product Name: 2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol
• CAS No: 1334472-18-2
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6134846
• PubChem ID: 105432602
• Update Time: 2025-06-27

2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1334472-18-2
• 2-(3,3-difluoropiperidin-4-yl)ethan-1-ol
• AKOS040805842
• EN300-6820419
• 2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol

• Inchi： 1S/C7H13F2NO/c8-7(9)5-10-3-1-6(7)2-4-11/h6,10-11H,1-5H2
• InChI Key： RWAFKEJACICZIS-UHFFFAOYSA-N
• SMILES： FC1(CNCCC1CCO)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol

2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol: A Comprehensive Overview

2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol, also known by its CAS number 1334472-18-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in pharmaceuticals, agrochemicals, and advanced materials. The structure of 2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol consists of a piperidine ring with two fluorine atoms at the 3-position and a hydroxymethyl group attached at the 4-position. This configuration imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations.

The synthesis of 2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the piperidine ring system, followed by fluorination and hydroxylation steps to achieve the desired structure. These methods not only enhance the yield but also minimize the environmental footprint of the synthesis process.

In terms of applications, 2-(3,3-Difluoropiperidin-4-yl)ethan-1-ol has shown promise in the field of drug discovery. Its ability to act as a chiral auxiliary or a building block for complex molecules has made it a valuable tool in medicinal chemistry. Recent studies have demonstrated its utility in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties. For example, a research team at the University of California reported that derivatives of this compound exhibited significant inhibitory activity against key enzymes involved in inflammatory pathways. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

Beyond pharmaceuticals, 2-(3,3-Difluoropiperidin-4-yl)ethan-1